Cas no 1311976-30-3 (N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide)

N-{8-Cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide is a specialized organic compound featuring a spirocyclic dioxolane framework with a cyano substituent and a 2,4-dimethylphenylpropanamide moiety. Its structural complexity offers potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the cyano group enhances reactivity for further functionalization, while the spirocyclic core contributes to conformational rigidity, which may improve binding selectivity. The 2,4-dimethylphenyl fragment provides lipophilicity, potentially influencing pharmacokinetic properties. This compound is suited for applications requiring precise molecular modifications in drug discovery or material science.
N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide structure
1311976-30-3 structure
Product Name:N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide
CAS No:1311976-30-3
MF:C20H26N2O3
MW:342.432045459747
CID:6349065
PubChem ID:53562525
Update Time:2025-10-23

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-3-(2,4-dimethylphenyl)propanamide
    • EN300-26686356
    • AKOS033068322
    • Z1129545193
    • N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide
    • 1311976-30-3
    • Inchi: 1S/C20H26N2O3/c1-15-3-4-17(16(2)13-15)5-6-18(23)22-19(14-21)7-9-20(10-8-19)24-11-12-25-20/h3-4,13H,5-12H2,1-2H3,(H,22,23)
    • InChI Key: WXNLYGKKECOCGG-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCC(C#N)(CC2)NC(CCC1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 342.19434270g/mol
  • Monoisotopic Mass: 342.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.4Ų

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26686356-0.05g
N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide
1311976-30-3 95.0%
0.05g
$212.0 2025-03-20

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide Related Literature

Additional information on N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide

Comprehensive Overview of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide (CAS No. 1311976-30-3)

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide, with the CAS number 1311976-30-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of spirocyclic compounds, which are known for their versatility in drug design and material science. The presence of a cyano group and a dioxaspiro moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide includes a 1,4-dioxaspiro[4.5]decane core, which is a spirocyclic system that enhances the compound's stability and bioavailability. The 2,4-dimethylphenyl substituent further contributes to its lipophilicity, making it a potential candidate for targeting specific biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for novel therapeutic agents in oncology and neurology.

In recent years, the scientific community has shown a heightened interest in spirocyclic compounds due to their ability to mimic natural products and interact with biological targets with high specificity. This has led to an increase in searches for terms like "spirocyclic compounds in drug discovery" and "CAS 1311976-30-3 applications". The compound's CAS number 1311976-30-3 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in current research trends.

Another area of interest is the compound's potential role in agrochemical development. The cyano group and dioxaspiro structure are known to confer pesticidal and herbicidal properties, making N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide a subject of study for sustainable crop protection solutions. With the global push toward green chemistry and reduced environmental impact, this compound aligns well with modern agricultural needs.

From a synthetic chemistry perspective, the preparation of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide involves multi-step organic reactions, including spirocyclization and amide coupling. These processes are often optimized for yield and purity, as highlighted in recent patents and publications. The compound's CAS number 1311976-30-3 serves as a key identifier for researchers looking to replicate or modify its synthesis.

Given the increasing demand for bioactive molecules and specialty chemicals, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide represents a valuable addition to the toolkit of chemists and pharmacologists. Its structural complexity and functional diversity make it a compelling subject for further investigation, particularly in the context of personalized medicine and targeted therapy.

In summary, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-(2,4-dimethylphenyl)propanamide (CAS No. 1311976-30-3) is a compound of significant scientific and industrial interest. Its unique architecture and potential applications in pharmaceuticals and agrochemicals underscore its importance in contemporary research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the development of next-generation therapeutics and sustainable agricultural solutions.

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